Cas no 1305322-91-1 (5-Fluoro-2-(2-methoxyethoxy)pyridine)

• Product Name: 5-Fluoro-2-(2-methoxyethoxy)pyridine
• CAS No: 1305322-91-1
• MF: C₈H₁₀FNO₂
• MW: 171.168905735016
• CID: 1024811
• PubChem ID: 54758831
• Update Time: 2025-06-12

5-Fluoro-2-(2-methoxyethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-(2-methoxyethoxy)pyridine
• A888715
• DTXSID60716559
• SB52638
• CS-0088292
• AKOS015892214
• BS-20447
• Pyridine, 5-fluoro-2-(2-methoxyethoxy)-
• MFCD18914536
• 1305322-91-1

• MDL： MFCD18914536
• Inchi： 1S/C8H10FNO2/c1-11-4-5-12-8-3-2-7(9)6-10-8/h2-3,6H,4-5H2,1H3
• InChI Key： DFSYOWPLGXRNLV-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C=C1)OCCOC

Computed Properties

• Exact Mass: 171.07000
• Monoisotopic Mass: 171.06955672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 31.4Ų

Experimental Properties

• PSA: 31.35000
• LogP: 1.24590

Additional information on 5-Fluoro-2-(2-methoxyethoxy)pyridine

5-Fluoro-2-(2-methoxyethoxy)pyridine (CAS No. 1305322-91-1): A Comprehensive Overview of Its Properties and Applications

The compound 5-Fluoro-2-(2-methoxyethoxy)pyridine (CAS No. 1305322-91-1) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. With its unique molecular structure, this compound serves as a versatile intermediate in the synthesis of bioactive molecules. The presence of a fluoro group and a methoxyethoxy side chain enhances its reactivity, making it a valuable building block in medicinal chemistry. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and antiviral agents.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability. 5-Fluoro-2-(2-methoxyethoxy)pyridine exemplifies these traits, offering a promising scaffold for designing novel therapeutics. Its CAS number 1305322-91-1 is frequently searched in scientific databases, reflecting its growing relevance. The compound's solubility in organic solvents and compatibility with cross-coupling reactions further broaden its utility in synthetic chemistry.

One of the trending topics in the field is the role of fluorinated heterocycles in addressing drug resistance. 5-Fluoro-2-(2-methoxyethoxy)pyridine is being studied for its potential to improve the efficacy of existing drugs. For instance, its incorporation into prodrugs or targeted delivery systems could mitigate side effects and enhance patient outcomes. This aligns with the current focus on precision medicine and sustainable chemistry, which prioritize efficiency and environmental safety.

From an industrial perspective, the synthesis of 5-Fluoro-2-(2-methoxyethoxy)pyridine involves optimized protocols to ensure high yield and purity. Advanced techniques such as microwave-assisted synthesis and flow chemistry are being employed to streamline production. These innovations cater to the pharmaceutical industry's need for scalable and cost-effective processes. Additionally, the compound's stability under various conditions makes it suitable for long-term storage and transportation.

The agrochemical sector also benefits from 5-Fluoro-2-(2-methoxyethoxy)pyridine, where it is investigated as a precursor for herbicides and fungicides. Its fluoro moiety contributes to the bioactivity of these formulations, offering improved pest control with reduced environmental impact. This resonates with the global push toward green chemistry and sustainable farming practices, which are highly searched topics in academic and industrial circles.

Analytical characterization of CAS No. 1305322-91-1 involves techniques like NMR spectroscopy, mass spectrometry, and HPLC to confirm its structure and purity. These methods are critical for quality control, especially when the compound is used in regulatory-approved applications. The data generated from these analyses are often shared in open-access journals, fostering collaboration and accelerating research progress.

In summary, 5-Fluoro-2-(2-methoxyethoxy)pyridine (CAS No. 1305322-91-1) is a multifaceted compound with broad applications in pharmaceuticals and agrochemicals. Its unique properties align with contemporary research trends, including drug discovery, sustainable synthesis, and precision agriculture. As scientific inquiries into fluorinated compounds expand, this molecule is poised to play a pivotal role in advancing these fields.